Cas no 104941-53-9 (5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid)
104941-53-9 structure
Product Name:5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
CAS No:104941-53-9
MF:C14H12ClNO4S
MW:325.767381668091
CID:2107562
Update Time:2023-08-03
5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-[[(4-chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
- 5-{[(4-chlorophenyl)amino]sulfonyl}-2-methylbenzoic acid
- Cambridge id 6675911
- Oprea1_080332
- 5-[(4-chlorophenyl)sulfamoyl]-2-methylbenzoic acid
- STK675449
- ST4046814
- 5-[(4-chloroanilino)sulfonyl]-2-methylbenzoic acid
- 5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid
-
- Inchi: 1S/C14H12ClNO4S/c1-9-2-7-12(8-13(9)14(17)18)21(19,20)16-11-5-3-10(15)4-6-11/h2-8,16H,1H3,(H,17,18)
- InChI Key: ZPYMHPJLWVFYFC-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)NS(C1C=CC(C)=C(C(=O)O)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 468
- Topological Polar Surface Area: 91.8
5-[[(4-Chlorophenyl)amino]sulfonyl]-2-methylBenzoic acid Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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